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Compound of Interest

Compound Name: 2-Hydroxy-5-octylbenzaldehyde
CAS No.: 73318-92-0
Cat. No.: B3152299

Get Quote

. J

Executive Summary & Chemical Profile

Effective management of 2-Hydroxy-5-octylbenzaldehyde requires understanding its dual
nature: it is both a reactive electrophile (aldehyde) and a lipophilic phenol.[1] Unlike simple
benzaldehydes, the C8-octyl chain significantly increases its LogP (octanol-water partition
coefficient), making it a severe chronic aquatic hazard.[2]

Standard operating procedures must prioritize zero-discharge to environmental water systems.

[3][1]

Physicochemical Data for Waste Classification
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Property Value/Characteristic Operational Implication
) Phenol (-OH), Aldehyde (- Segregate from strong
Functional Groups ) o
CHO), Alkyl Chain (-C8H17) oxidizers and bases.[3][1][2]
) Viscous liquid or low-melting May require solvent dissolution
Physical State o
solid (isomer dependent) for transfer.[3][1]

Class IllIB Combustible Liquid

Flash Point > 100°C (Estimated) ]
(typically).[3][1]
Do not use water for primary
Water Solubility Negligible (< 0.1 g/L) cleaning; use organic solvents.
[31[1][2]
Aquatic Toxicity High (Chronic Category) Strict Zero-Drain Policy.

Hazard Causality & Segregation Logic

The "Why" behind the protocol.

Effective disposal is not merely about putting waste in a drum; it is about preventing

uncontrolled reactivity.[2]
e The Phenolic Risk (Incompatibility with Bases):

o Mechanism:[4][5] The phenolic proton is acidic.[2] Mixing with strong bases (e.g., Sodium
Hydroxide waste) generates phenoxide anions.[2] While not explosive, this reaction is
exothermic and can cause polymerization or darkening of the waste, complicating
downstream incineration.[2]

o Directive: Segregate from Caustic/Basic waste streams.[2]
e The Aldehyde Risk (Incompatibility with Oxidizers):

o Mechanism:[4][5][6] Aldehydes are reducing agents.[2] Contact with strong oxidizers
(Nitric acid, Peroxides, Dichromates) can lead to rapid, exothermic oxidation to the
corresponding benzoic acid.[2] In a closed waste drum, this pressure buildup is a rupture
hazard.[2]
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o Directive:NEVER add to "Oxidizing Waste" containers.[2]

¢ The Octyl Chain (Environmental Persistence):

o Mechanism:[4][5] The lipophilic tail mimics biological lipids, facilitating bioaccumulation in
aquatic organisms.[2]

o Directive: All rinsates must be captured as hazardous organic waste.[2]

Visualization: Waste Segregation Decision Matrix

2-Hydroxy-5-octylbenzaldehyde

(Waste Source)

Is the waste stream
Oxidizing? (e.g. Nitric Acid)

No Yes

Is the waste stream STOP: Exothermic Explosion Risk
Basic? (pH > 10) (Aldehyde Oxidation)

No Yes

Does it contain STOP: Exothermic Reaction
Halogenated Solvents? (Phenoxide Formation)

No Yes

Bin A: Non-Halogenated Bin B: Halogenated

Organic Waste Organic Waste

Click to download full resolution via product page

Figure 1: Logic flow for determining the correct waste stream, highlighting critical chemical
incompatibilities.
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Step-by-Step Disposal Protocol
Phase 1: Preparation & PPE

Objective: Prevent dermal absorption and inhalation of organic vapors.[2]

e Gloves: Nitrile (0.11 mm minimum) is sufficient for splash protection.[2] For prolonged
immersion/cleanup, use Silver Shield/4H laminate.[2]

o Respiratory: If heating or aerosolizing, use a half-mask respirator with Organic Vapor (OV)
cartridges (NIOSH Black label).[2]

o Eye Protection: Chemical splash goggles.[2]

Phase 2: Collection & Rinsing

Objective: Quantitative transfer of the chemical into the waste stream without water
contamination.

e Primary Waste Transfer:
o Pour bulk liquid/solid directly into the Non-Halogenated Organic Waste container.[2]

o Note: If the compound has solidified in the flask, do not chip it out (risk of glass
breakage/aerosol).[2] Melt it gently (warm water bath < 50°C) or dissolve it.

e The "Triple Rinse" Procedure (Solvent Selection):

[e]

Do not use water. The compound is hydrophobic.[2]

o Solvent 1: Add a small volume of Acetone or Ethanol to the dirty vessel. Swirl to dissolve
residual oil.[2]

o Disposal: Decant this rinsate into the Non-Halogenated Organic Waste container.
o Repeat: Perform this solvent rinse 3 times.[2]

o Final Wash: Only after the organic residue is removed should the glassware be washed
with soap and water in the sink.
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Phase 3: Labeling & Storage

Objective: Regulatory compliance (RCRA/EPA) and downstream safety.[2]
e Labeling:
o Must read: "Hazardous Waste - Organic."

o Constituents: List "2-Hydroxy-5-octylbenzaldehyde" and the rinse solvent (e.g.,
"Acetone").[3][2]

o Hazard Checkboxes: [x] Irritant, [x] Toxic to Aquatic Life, [x] Flammable (due to rinse
solvent).[2]

o Storage:
o Store in a cool, well-ventilated solvent cabinet.[2]

o Keep tightly closed to prevent aldehyde oxidation to acid over time.[2]

Emergency Contingencies: Spill Response

In the event of a spill (> 100 mL), immediate containment is required to prevent floor drain
contamination.[2]

Spill Response Workflow

Spill Detected 1. Secure Area 2. Block Drains o | 3.Apply Absorbent o | 4. Collect Solids 5. Seal in Drum
P! (Remove Ignition Sources) ] (Use Urethane Mats) ™| (Vermiculite or Clay) | (Spark-proof tools) (Label as Haz Waste)

/

Click to download full resolution via product page
Figure 2: Emergency response sequence emphasizing drain protection.[3][1]

Critical Note on Absorbents: Use inert mineral absorbents (Vermiculite, Bentonite clay).[2]
Avoid combustible absorbents (sawdust) as the aldehyde/phenol mixture is combustible and
potentially reactive.[2]
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References & Regulatory Grounding[1][2][6][7]

» United States Environmental Protection Agency (EPA).RCRA Orientation Manual: Hazardous
Waste Management.[2] (Defines characteristics of ignitability and toxicity for organic waste
streams). Link

e PubChem.2-Hydroxy-5-octylbenzaldehyde Compound Summary. (Source for lipophilicity
and general phenolic properties).[2][7] Link

e Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:
Safety Data Sheets.[2] (Guidelines for interpreting H315/H319/H411 hazard codes). Link[1]

e European Chemicals Agency (ECHA).Guidance on the Application of the CLP Criteria.[2]
(Authoritative source for aquatic toxicity classification of alkylphenols).[2] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3152299/docs#operational-guide-safe-disposal-and-
handling-of-2-hydroxy-5-octylbenzaldehyde-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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